(6-Bromo-imidazo[1,2-a]pyrazin-8-yl)-pyridin-4-ylmethyl-amine

• Molecular Formula: C12H10BrN5
• Molecular Weight: 304.15 g/mol
• IUPAC Name: 6-bromo-N-(pyridin-4-ylmethyl)imidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C12H10BrN5/c13-10-8-18-6-5-15-12(18)11(17-10)16-7-9-1-3-14-4-2-9/h1-6,8H,7H2,(H,16,17)
• InChI Key: XHTRDILMUAIBRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNC2=NC(=CN3C2=NC=C3)Br

Description

(6-Bromo-imidazo[1,2-a]pyrazin-8-yl)-pyridin-4-ylmethyl-amine is a useful research compound. Its molecular formula is C12H10BrN5 and its molecular weight is 304.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6,8-Dibromo-imidazo[1,2-a]pyrazine 3 (1.0 equiv.), 4-aminomethylpyridine (1.0 equiv.) and potassium carbonate (3.0 equiv.) is dissolved in 20 ml 3:1 acetonitrile: dimethylacetamide and is stirred at 100° C. for 16 hours. The mixture is cooled to RT and partitioned between ethyl acetate (EtOAc) and saturated NaHCO3. The aqueous phase is extracted with EtOAc and combined extracts are dried over Na2SO4. The solvent is removed under reduced pressure and the resulting residue is purified by flash chromatography (EtOAc) to yield (6-Bromo-imidazo[1,2-a]pyrazin-8-yl)-pyridin-4-ylmethyl-amine 4.